Cas no 26988-72-7 ((Rac)-Indoximod)

(Rac)-Indoximod Properties

Names and Identifiers

• 2-Amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
• 1-Methyl-DL-tryptophan
• 2-amino-3-(1-methylindol-3-yl)propanoic acid
• 1-methyl-(D,L)-tryptophan
• 1-Methyltryptophan
• 1-Methyl-tryptophan
• 1-MT
• 2-amino-3-(1-methyl-1H-indol-3-yl)-propanoic acid
• AG-E-85660
• CHEBI:72821
• DL-1-Methyltryptophan
• L-Tryptophan, 1-methyl-
• methyl tryptophan
• racemic N-methyl tryptophan
• racemic-1-methyl-D-tryptophan
• (Rac)-Indoximod
• NSC-721300
• Z1508915638
• MS-20182
• CS-0135010
• DL-Tryptophan, 1-methyl-
• SB16903
• MFCD00005803
• racemic 2-amino-3-(1-methyl-1H-indol-3-yl)-propanoic acid
• NSC77678
• BDBM21973
• J-016640
• Q4545793
• MFCD00274271
• NSC 721300
• CHEMBL513172
• tryptophan, 1-methyl-
• FT-0695121
• MFCD00467133
• AKOS005257075
• EINECS 248-157-6
• (Rac)-NLG-8189
• SY035194
• N-methyl-DL-tryptophan
• 1-Methyl-DL-tryptophan, 97%
• ARBRIN,(L)
• 26988-72-7
• SCHEMBL19992
• BCP08016
• Tryptophan, 1-methyl-, DL- (8CI)
• ZADWXFSZEAPBJS-UHFFFAOYSA-N
• SY110594
• 1-mT & ddI & d4T & PMPA
• SCHEMBL14202956
• BCP08015
• GTPL4694
• FT-0698004
• NSC721300
• AB91903
• NSC-77678
• Tryptophan, 1-methyl- (9CI)
• DTXSID601314131
• 1-Methyl-DL-tryptophan;(Rac)-NLG-8189
• 1-Methyltryptophan, 1
• dl-1-methyl-tryptophan
• HY-133897
• FT-0638657
• BBL101202
• DB-019267
• STL554998
• +Expand

• MDL： MFCD00005803
• InChIKey： ZADWXFSZEAPBJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O2/c1-14-7-8(6-10(13)12(15)16)9-4-2-3-5-11(9)14/h2-5,7,10H,6,13H2,1H3,(H,15,16)
• SMILES： CN1C=C(CC(C(=O)O)N)C2=CC=CC=C21

Computed Properties

• Exact Mass: 218.105528g/mol
• Surface Charge: 0
• XLogP3: -1.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.105528g/mol
• Monoisotopic Mass: 218.105528g/mol
• Topological Polar Surface Area: 68.2Ų
• Heavy Atom Count: 16
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.83300
• PSA: 68.25
• Boiling Point: 429.3°Cat760mmHg
• Melting Point: 250 °C (dec.) (lit.)
• Flash Point: 213.4°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.28